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Compound of Interest

Compound Name: Anticancer agent 33

Cat. No.: B12424714 Get Quote

An extensive review of publicly available scientific literature and chemical databases reveals a

lack of a specific, recognized therapeutic agent designated as "Anticancer agent 33" for the

treatment of glioblastoma. The term appears in various contexts, leading to ambiguity.

Ambiguity of the Term "Anticancer agent 33"
Initial research indicates that "Anticancer agent 33" is not a standardized name for a drug or a

compound under investigation for glioblastoma. The search results show multiple, unrelated

references to this term:

A Commercial Product: "Anticancer agent 33" is a product name used by some chemical

suppliers for a compound that is a derivative of Squamocin and Bullatacin.[1][2] This

compound has shown inhibitory effects on several cancer cell lines, including breast cancer

(4T1), lung cancer (A549), cervical cancer (HeLa), liver cancer (HepG2), and breast

adenocarcinoma (MCF-7), with IC50 values in the range of 1.9-5.4 µM.[1][2] However, there

is no specific mention of its evaluation against glioblastoma in the provided information.

Citation Marker: In several research articles, the phrase "anticancer agent[3]" or "anticancer

agent (33)" is used, where "(33)" is a citation number pointing to a completely different and

unrelated compound in the reference list. For instance:

One study discusses CI1033, a HER tyrosine kinase inhibitor, as a potential anticancer

agent, with the number (33) referring to a citation.
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Another paper mentions aurone, a type of flavonoid, as an anticancer agent, with "" as the

corresponding citation.

A review on nutraceuticals identifies dehydrocrenatidine, a β-carboline alkaloid, as a

potent anticancer agent, again with the designation as a reference.

Other examples include indolizine frameworks and the cytokine TRAIL being referred to as

anticancer agents with the citation number 33.

Conclusion
Due to the absence of a defined molecular entity or research program for an "Anticancer
agent 33" specifically for glioblastoma, it is not possible to provide an in-depth technical guide

with the requested data, experimental protocols, and visualizations. The term is either a generic

catalog name for a compound not yet tested for glioblastoma or a citation marker in various

scientific articles referring to different molecules.

For a detailed technical guide on a specific agent for glioblastoma, a more precise identifier

such as a chemical name (e.g., temozolomide, bevacizumab, or a specific investigational drug

name), a drug development code (e.g., ONC201), or a specific publication is required. Without

such specific information, a comprehensive and accurate guide on "Anticancer agent 33" for

glioblastoma cannot be compiled.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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